molecular formula C12H16N2O2 B8748966 6-morpholino-3,4-dihydro-2H-benzo[b][1,4]oxazine

6-morpholino-3,4-dihydro-2H-benzo[b][1,4]oxazine

Cat. No.: B8748966
M. Wt: 220.27 g/mol
InChI Key: GNZVCCDEEWCUJU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-morpholino-3,4-dihydro-2H-benzo[b][1,4]oxazine is a useful research compound. Its molecular formula is C12H16N2O2 and its molecular weight is 220.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H16N2O2

Molecular Weight

220.27 g/mol

IUPAC Name

6-morpholin-4-yl-3,4-dihydro-2H-1,4-benzoxazine

InChI

InChI=1S/C12H16N2O2/c1-2-12-11(13-3-6-16-12)9-10(1)14-4-7-15-8-5-14/h1-2,9,13H,3-8H2

InChI Key

GNZVCCDEEWCUJU-UHFFFAOYSA-N

Canonical SMILES

C1COC2=C(N1)C=C(C=C2)N3CCOCC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1-(6-amino-2H-benzo[b][1,4]oxazin-4(3H)-yl)ethanone (0.5832 g, 3.03 mmol), 1-bromo-2-(2-bromoethoxy)ethane (0.774 g, 3.34 mmol), MeOH (3 mL), and Na2CO3 (0.6432 g, 6.07 mmol) in a pressure vessel was stirred at 150° C. After 1.5 h, the mixture was cooled to rt. To the cooled mixture was added a solution of KOH (1.1066 g, 19.72 mmol) in water (2 mL) and the mixture was stirred at 55° C. After 1 h, the mixture was cooled to rt, poured into ice water (50 mL), and extracted with EtOAc (50 mL×2). The combined organics were washed with brine (50 mL×2), dried over Na2SO4, filtered, and concentrated under reduced pressure to give a violet solid. The violet solid was purified by column chromatography on a silica gel column using 0 to 100% gradient of EtOAc in hexane as eluent to give 6-morpholino-3,4-dihydro-2H-benzo[b][1,4]-oxazine as a white solid: Mass Spectrum (ESI) m/e=221.2 (M+1).
Quantity
0.5832 g
Type
reactant
Reaction Step One
Quantity
0.774 g
Type
reactant
Reaction Step One
Quantity
0.6432 g
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Name
Quantity
1.1066 g
Type
reactant
Reaction Step Two
Name
Quantity
2 mL
Type
solvent
Reaction Step Two
[Compound]
Name
ice water
Quantity
50 mL
Type
reactant
Reaction Step Three

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